Cas no 71228-07-4 (Bis(2-cyanoethyl) Butanedioate)
71228-07-4 structure
Product Name:Bis(2-cyanoethyl) Butanedioate
CAS No:71228-07-4
MF:C10H12N2O4
MW:224.213282585144
CID:881253
PubChem ID:283369
Update Time:2025-04-19
Bis(2-cyanoethyl) Butanedioate Chemical and Physical Properties
Names and Identifiers
-
- Bis(2-cyanoethyl) Butanedioate
- AC1L5YHL
- AC1Q4SET
- AG-J-03019
- AR-1I0094
- CTK5D3721
- NSC137919
- NSC-137919
- 71228-07-4
- DTXSID90300627
- SCHEMBL10011229
-
- Inchi: 1S/C10H12N2O4/c11-5-1-7-15-9(13)3-4-10(14)16-8-2-6-12/h1-4,7-8H2
- InChI Key: JRLXTODTQYWZMX-UHFFFAOYSA-N
- SMILES: O(CCC#N)C(CCC(=O)OCCC#N)=O
Computed Properties
- Exact Mass: 224.07976
- Monoisotopic Mass: 224.07970687g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 9
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 100Ų
Experimental Properties
- PSA: 100.18
- LogP: 0.68036
Bis(2-cyanoethyl) Butanedioate Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
71228-07-4 (Bis(2-cyanoethyl) Butanedioate) Related Products
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